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Introduction

This document provides detailed application notes and protocols for the measurement of
cosmogenic 38Ar in single mineral crystals using laser fusion mass spectrometry. This
technique is a powerful tool for determining the exposure age of rock surfaces, with
applications in geology, planetary science, and archaeology. While the primary application is in
geochronology, the underlying principles of high-sensitivity noble gas analysis of micro-samples
can be adapted for specialized applications in other fields, including materials science and
potentially for tracing isotopically labeled compounds in certain research contexts.

Cosmogenic nuclides are rare isotopes created when high-energy cosmic rays interact with
atoms in Earth's surface materials.[1] The concentration of cosmogenic 38Ar in a mineral grain
is proportional to the time it has been exposed to cosmic rays at or near the Earth's surface.[2]
By measuring this concentration, we can calculate the "exposure age" of the rock. The single-
crystal laser fusion method allows for the analysis of individual mineral grains, which is crucial
for avoiding issues of contamination or complex exposure histories that can affect bulk sample
analysis.[3]
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The primary target elements for the production of cosmogenic 38Ar are calcium and potassium.
Therefore, minerals rich in these elements, such as feldspars and pyroxenes, are ideal for this
dating method.

Principle of the Method

The core of the technique involves heating a single mineral crystal with a laser in a high-
vacuum chamber to release trapped gases, including argon.[4] The released gas is then
purified, and the isotopic composition of the argon is measured using a noble gas mass
spectrometer.[5] The concentration of cosmogenic 38Ar is determined relative to other argon
isotopes. The exposure age is then calculated based on the known production rate of 38Ar from
target elements at a specific latitude and altitude.[6][7]

It is important to distinguish this method from 4°Ar/3°Ar dating. In 4°Ar/3°Ar dating, a stable
isotope of potassium (3°K) is converted to 3°Ar by neutron irradiation to act as a proxy for the
parent potassium isotope (4°K).[8] In cosmogenic 38Ar dating, the 38Ar is naturally produced by
cosmic rays, and irradiation is not typically required. However, 38Ar is also commonly used as
an artificial "spike" in traditional K-Ar and Ar-Ar dating to determine the absolute amount of
argon in a sample.[9]

Experimental Protocols
Protocol 1: Sample Selection and Preparation

o Field Sampling: Collect rock samples from stable landforms with simple exposure histories
(e.q., glacial moraine boulders, lava flows, fault scarps).[1] Avoid samples with evidence of
significant erosion, burial, or shielding. Sample the top few centimeters of the rock surface.

[2]

e Mineral Separation:
o Crush and sieve the rock sample to the desired grain size (typically 250-500 pm).
o Wash the crushed material with deionized water to remove fine particles.

o Use heavy liquid and magnetic separation techniques to isolate the target mineral fraction
(e.g., pyroxene, feldspar).
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e Crystal Selection and Cleaning:

o Under a binocular microscope, hand-pick individual crystals that are free of inclusions,
alterations, or adhering matrix material.

o Clean the selected crystals in an ultrasonic bath with acetone and/or methanol to remove
surface contaminants.

o Etch the crystals with a weak acid solution (e.g., dilute HF) to remove any meteoric
components or surface alterations.[10]

o Sample Loading: Load individual crystals into designated pits in a copper or aluminum
sample disc. Record the position of each crystal. The disc is then loaded into the high-
vacuum sample chamber of the laser extraction line.

Protocol 2: Single-Crystal Laser Fusion and Gas
Analysis

o System Bakeout: Bake the entire extraction line and mass spectrometer at ~150-200°C for
24-48 hours to achieve ultra-high vacuum (UHV) conditions (typically < 1 x 10~° Torr) and
reduce background argon levels.

e Laser Fusion:
o Target a single crystal with a focused laser beam (e.g., COz or Diode laser).

o Heat the crystal in a single step (total fusion) to release all trapped gases. The laser power
and duration will depend on the mineral type and size.[11][12]

e Gas Purification:
o The released gas is expanded into a purification section of the extraction line.

o Reactive gases (H20, COz, N2, hydrocarbons) are removed using a series of getters (e.g.,
Zr-Al or Ti-sublimation pumps) operated at specific temperatures.
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o The remaining noble gases are cryogenically separated using a cold trap held at liquid
nitrogen temperature to trap argon while allowing lighter gases like helium and neon to be
pumped away.

e Mass Spectrometry:
o The purified argon gas is admitted into a high-sensitivity noble gas mass spectrometer.

o The ion beam intensities for masses 36, 38, and 40 (and sometimes 37 and 39 if
applicable) are measured simultaneously or by peak-jumping.

o Multiple cycles of data acquisition are performed, and the isotopic ratios are extrapolated
back to the time of gas admission to correct for instrument drift and consumption of the
sample gas.

o Data Correction:

o Blank Correction: Measure the argon isotopes from an empty planchet pit (a "laser-off"
blank) and from heating an empty pit (a "laser-on" blank). Subtract these system blanks
from the sample measurements.

o Mass Discrimination: Analyze a standard gas of known atmospheric composition to
determine the mass discrimination factor of the mass spectrometer. Correct the measured
isotopic ratios for this instrumental bias.

o Interferences: Correct for any isobaric interferences at the measured masses.

Data Presentation

Quantitative data from a typical cosmogenic 32Ar exposure dating experiment should be
presented clearly. Below are example tables summarizing key parameters.

Table 1: Sample Information and Location
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. . . Elevation Shielding
Sample ID Mineral Latitude Longitude
(m) Factor
MOR-01A Pyroxene 40.71° N 111.89° W 2500 1.0
LAVA-02B Plagioclase 19.82° N 155.47° W 1200 0.98

| FAULT-03C | Sanidine | 34.05° S | 118.24° E | 300 | 1.0 |

Table 2: Laser Fusion and Mass Spectrometry Parameters

Parameter Setting
Laser Type CO: Laser
Laser Power 5-15W
Fusion Duration 60 seconds
Extraction Line Volume 500 cm3

Mass Spectrometer

Noble Gas Sector Field

Detector Type

Faraday Cup / Electron Multiplier

Mass Resolution

~600 (sufficient to separate hydrocarbon peaks)

| System Blank (38Ar) | <1 x 10715 moles |

Table 3: Example Isotopic Data and Calculated Exposure Ages
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Productio
Crystal
Sample . 38Ar_cos n Rate Exposure
Weight 36Arl*8Ar 40Ar[*8Ar
ID (moleslg) (atomsig/  Age (ka)
(mg)
yr)
8.5x
MOR-01A 0.52 G 0.25 350.2 55.0 92.5+4.6
LAVA-02B 0.78 1.2x 1013 0.21 315.8 85.3 84.2+5.1
FAULT-
03C 0.41 43 x10714 0.30 450.1 28.1 91.7+6.2

Note: 38Ar_cos refers to the concentration of cosmogenic 38Ar after correction for atmospheric
and other components. Production rates are scaled for latitude, altitude, and shielding.[6]

Visualizations
Experimental Workflow

The following diagram illustrates the complete workflow from sample collection to age
calculation.
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Caption: Workflow for cosmogenic 38Ar dating.
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Conceptual Diagram of Cosmogenic *8Ar Production and
Measurement

This diagram shows the relationship between cosmic rays, 38Ar production in minerals, and the

analytical process.
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Caption: Principle of cosmogenic 38Ar production and analysis.
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Note on Broader Applications

The protocols described here for the high-sensitivity measurement of noble gas isotopes from
micro-samples are highly versatile. While the primary context is geochronology, the ability to
quantify minute amounts of specific isotopes has potential applications in other fields. For drug
development professionals, for example, techniques derived from this methodology could
theoretically be used in tracer studies employing non-radioactive, stable isotope labels (e.g.,
using enriched Krypton or Xenon isotopes) for tracking metabolic pathways or verifying the
integrity of sealed medical devices.[13][14] However, this would represent a significant
adaptation of the technology from its primary use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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